N-acetylphenylalanyl-N-(4-((butylamino)carbonyl)-1-(cyclohexylmethyl)-2-hydroxy-5-methylhexyl)norleu
N-acetylphenylalanyl-N-(4-((butylamino)carbonyl)-1-(cyclohexylmethyl)-2-hydroxy-5-methylhexyl)norleu
Brand Name:
Vulcanchem
CAS No.:
138571-29-6
VCID:
VC0236203
InChI:
InChI=1S/C36H60N4O5/c1-6-8-20-30(35(44)40-36(45)32(38-26(5)41)23-28-18-14-11-15-19-28)39-31(22-27-16-12-10-13-17-27)33(42)24-29(25(3)4)34(43)37-21-9-7-2/h11,14-15,18-19,25,27,29-33,39,42H,6-10,12-13,16-17,20-24H2,1-5H3,(H,37,43)(H,38,41)(H,40,44,45)/t29-,30-,31-,32-,33?/m0/s1
SMILES:
CCCCC(C(=O)NC(=O)C(CC1=CC=CC=C1)NC(=O)C)NC(CC2CCCCC2)C(CC(C(C)C)C(=O)NCCCC)O
Molecular Formula:
C36H60N4O5
Molecular Weight:
628.9 g/mol
N-acetylphenylalanyl-N-(4-((butylamino)carbonyl)-1-(cyclohexylmethyl)-2-hydroxy-5-methylhexyl)norleu
CAS No.: 138571-29-6
Main Products
VCID: VC0236203
Molecular Formula: C36H60N4O5
Molecular Weight: 628.9 g/mol
| CAS No. | 138571-29-6 |
|---|---|
| Product Name | N-acetylphenylalanyl-N-(4-((butylamino)carbonyl)-1-(cyclohexylmethyl)-2-hydroxy-5-methylhexyl)norleu |
| Molecular Formula | C36H60N4O5 |
| Molecular Weight | 628.9 g/mol |
| IUPAC Name | (2S,5S)-5-[[(2S)-1-[[(2S)-2-acetamido-3-phenylpropanoyl]amino]-1-oxohexan-2-yl]amino]-N-butyl-6-cyclohexyl-4-hydroxy-2-propan-2-ylhexanamide |
| Standard InChI | InChI=1S/C36H60N4O5/c1-6-8-20-30(35(44)40-36(45)32(38-26(5)41)23-28-18-14-11-15-19-28)39-31(22-27-16-12-10-13-17-27)33(42)24-29(25(3)4)34(43)37-21-9-7-2/h11,14-15,18-19,25,27,29-33,39,42H,6-10,12-13,16-17,20-24H2,1-5H3,(H,37,43)(H,38,41)(H,40,44,45)/t29-,30-,31-,32-,33?/m0/s1 |
| Standard InChIKey | NMLVMVCRKNQPKK-YVUMPBECSA-N |
| Isomeric SMILES | CCCC[C@@H](C(=O)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)C)N[C@@H](CC2CCCCC2)C(C[C@@H](C(C)C)C(=O)NCCCC)O |
| SMILES | CCCCC(C(=O)NC(=O)C(CC1=CC=CC=C1)NC(=O)C)NC(CC2CCCCC2)C(CC(C(C)C)C(=O)NCCCC)O |
| Canonical SMILES | CCCCC(C(=O)NC(=O)C(CC1=CC=CC=C1)NC(=O)C)NC(CC2CCCCC2)C(CC(C(C)C)C(=O)NCCCC)O |
| Synonyms | APCMN N-acetylphenylalanyl-N-(4-((butylamino)carbonyl)-1-(cyclohexylmethyl)-2-hydroxy-5-methylhexyl)norleucinamide |
| PubChem Compound | 5487454 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume